N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H14FNO3/c19-14-7-5-12(6-8-14)9-10-20-17(21)15-11-13-3-1-2-4-16(13)23-18(15)22/h1-8,11H,9-10H2,(H,20,21)
• InChI Key: JZFLJPQMHIMSPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C18H14FNO3
• Molecular Weight: 311.3 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide is a synthetic organic compound that belongs to the class of chromene derivatives Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluorophenylethylamine and 2-oxo-2H-chromene-3-carboxylic acid.

Condensation Reaction: The 4-fluorophenylethylamine is reacted with 2-oxo-2H-chromene-3-carboxylic acid in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to form the desired amide bond.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the final compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, and the use of automated systems can enhance the efficiency and reproducibility of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as anti-inflammatory, antioxidant, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a lead compound in drug discovery and development.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Receptors: It can bind to specific receptors on the cell surface or within the cell, modulating their activity and triggering downstream signaling pathways.

Inhibiting Enzymes: The compound may inhibit the activity of certain enzymes, leading to changes in cellular processes and functions.

Modulating Gene Expression: It can influence the expression of specific genes, thereby affecting protein synthesis and cellular behavior.

Comparison with Similar Compounds

N-[2-(4-fluorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide can be compared with other similar compounds, such as:

N-[2-(4-chlorophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide: This compound has a chlorine atom instead of a fluorine atom, which may result in different chemical and biological properties.

N-[2-(4-methylphenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide: The presence of a methyl group instead of a fluorine atom can affect the compound’s reactivity and interactions with biological targets.

N-[2-(4-bromophenyl)ethyl]-2-oxo-2H-chromene-3-carboxamide: The bromine atom can influence the compound’s chemical stability and biological activity.